Cas no 2418667-12-4 (3-Azido-2-methyl-5-(piperazin-1-yl)benzoic acid)

• Product Name: 3-Azido-2-methyl-5-(piperazin-1-yl)benzoic acid
• CAS No: 2418667-12-4
• MF: C₁₂H₁₅N₅O₂
• MW: 261.279801607132
• CID: 6132376
• PubChem ID: 165769142
• Update Time: 2025-10-28

3-Azido-2-methyl-5-(piperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26626937
• 2418667-12-4
• 3-azido-2-methyl-5-(piperazin-1-yl)benzoic acid
• 3-Azido-2-methyl-5-(piperazin-1-yl)benzoic acid

• Inchi： 1S/C12H15N5O2/c1-8-10(12(18)19)6-9(7-11(8)15-16-13)17-4-2-14-3-5-17/h6-7,14H,2-5H2,1H3,(H,18,19)
• InChI Key： DNGTZZWKIOOJQF-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C(=CC(=C1)N1CCNCC1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 261.12257474g/mol
• Monoisotopic Mass: 261.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.9Ų

Additional information on 3-Azido-2-methyl-5-(piperazin-1-yl)benzoic acid

3-Azido-2-methyl-5-(piperazin-1-yl)benzoic Acid: A Comprehensive Overview

The compound 3-Azido-2-methyl-5-(piperazin-1-yl)benzoic acid, also identified by the CAS number 2418667-12-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The benzoic acid moiety serves as the core structure, with substituents at positions 2, 3, and 5 that contribute to its distinctive properties.

The 3-Azido group introduces a reactive azide functionality, which is often utilized in click chemistry for the formation of new chemical bonds. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules. The 2-methyl group adds steric bulk, potentially influencing the molecule's solubility and bioavailability. Meanwhile, the 5-(piperazin-1-yl) substituent introduces a piperazine ring, a structure commonly found in pharmaceutical agents due to its ability to form hydrogen bonds and enhance bioactivity.

Recent studies have explored the synthesis of 3-Azido-2-methyl-5-(piperazin-1-yl)benzoic acid through various routes, including coupling reactions and multi-step syntheses. Researchers have focused on optimizing reaction conditions to improve yield and purity, ensuring scalability for potential industrial applications. The use of catalytic methods and green chemistry principles has also been reported, aligning with current trends toward sustainable chemical processes.

In terms of pharmacological activity, this compound has shown promise in preclinical models. Its ability to modulate specific biological targets has been investigated, with findings suggesting potential applications in treating conditions such as inflammation and neurodegenerative diseases. The presence of the azide group facilitates further functionalization, enabling researchers to explore diverse biological activities through post-synthetic modifications.

The structural versatility of 3-Azido-2-methyl-5-(piperazin-1-yli)benzoic acid makes it a valuable tool in medicinal chemistry. Its combination of reactive groups and pharmacophoric elements positions it as a candidate for drug discovery programs targeting various therapeutic areas. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.

In conclusion, the compound CAS number 2418667-12-4, or 3-Azido-2-methyl-piperazine-substituted benzoic acid, represents a compelling example of how structural design can influence molecular functionality. As advancements in synthetic methods and biological testing continue, this compound is poised to play an increasingly significant role in both academic research and industrial applications.